Cas no 2731013-86-6 (1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride)

• Product Name: 1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride
• CAS No: 2731013-86-6
• MF: C₅H₁₂ClN₃
• MW: 149.621879577637
• CID: 5854605
• PubChem ID: 165690053
• Update Time: 2025-11-01

1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride
• EN300-37085188
• 2731013-86-6

• Inchi： 1S/C5H11N3.ClH/c1-4(2)5(3-6)7-8-5;/h4H,3,6H2,1-2H3;1H
• InChI Key： WOQDPPIPVYYNRJ-UHFFFAOYSA-N
• SMILES： Cl.N1C(CN)(C(C)C)N=1

Computed Properties

• Exact Mass: 149.0719751g/mol
• Monoisotopic Mass: 149.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų

Additional information on 1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride

Comprehensive Overview of 1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride (CAS No. 2731013-86-6)

1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride (CAS No. 2731013-86-6) is a specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique diazirine functional group, is widely utilized in photoaffinity labeling studies, a technique essential for investigating protein-ligand interactions. The presence of the propan-2-yl moiety enhances its stability and reactivity, making it a valuable tool for researchers.

In recent years, the demand for photoaffinity probes has surged, driven by advancements in drug discovery and proteomics. 1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride is particularly notable for its ability to form covalent bonds with target molecules upon UV irradiation, a property that is critical for mapping binding sites and understanding molecular interactions. This aligns with the growing interest in precision medicine and targeted therapies, where elucidating protein-ligand dynamics is paramount.

The compound's hydrochloride salt form improves its solubility in aqueous solutions, facilitating its use in biological assays. Researchers often search for high-purity reagents like this to ensure reproducibility in experiments. Additionally, the diazirine-based compounds are frequently discussed in forums and publications related to chemical biology and bioconjugation techniques, reflecting their relevance in cutting-edge research.

From a synthetic perspective, 1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride is synthesized through a multi-step process involving the incorporation of the diazirine ring and subsequent functionalization. Its structural versatility allows for modifications tailored to specific applications, such as fluorescent labeling or mass spectrometry-based studies. This adaptability has made it a staple in laboratories focused on molecular imaging and proteome analysis.

The compound's significance extends to educational settings, where it serves as a model for teaching advanced organic synthesis and mechanistic studies. Students and professionals alike frequently inquire about its reaction mechanisms and applications in drug design, underscoring its dual role as a research tool and a pedagogical resource.

In the context of green chemistry, efforts are underway to optimize the synthesis of 1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride to minimize waste and energy consumption. This resonates with the broader scientific community's push toward sustainable practices, a topic frequently explored in conferences and publications.

As the scientific community continues to explore the potential of diazirine-containing compounds, 1-[3-(propan-2-yl)-3H-diazirin-3-yl]methanamine hydrochloride remains at the forefront of innovation. Its applications in biomolecular engineering and diagnostic development highlight its versatility and enduring relevance. For researchers seeking reliable and high-performance reagents, this compound represents a cornerstone of modern chemical and biological research.